2-Bromo-N-[(5-methylfuran-2-YL)methyl]aniline

• Molecular Formula: C12H12BrNO
• Molecular Weight: 266.13 g/mol
• SMILES: CC1=CC=C(O1)CNC2=CC=CC=C2Br
• InChI: InChI=1S/C12H12BrNO/c1-9-6-7-10(15-9)8-14-12-5-3-2-4-11(12)13/h2-7,14H,8H2,1H3
• InChIKey: OUTOCBHFPGEEKY-UHFFFAOYSA-N

2-Bromo-N-[(5-methylfuran-2-yl)methyl]aniline Properties & Identity

2-Bromo-N-[(5-methylfuran-2-YL)methyl]aniline (CAS No. 852635-05-3) is an N-substituted aniline derivative, characterized by a bromine atom at the ortho-position of the aniline ring and a 5-methylfuran-2-ylmethyl substituent on the nitrogen [1]. It has a molecular formula of C12H12BrNO and a molecular weight of 266.13 g/mol [1]. This compound is primarily supplied as a research chemical for use as a synthetic intermediate or a small molecule probe in medicinal chemistry and organic synthesis, with a typical commercial purity specification of ≥95% .

Synthetic utility Aryl bromide for Pd-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig) with mild oxidative addition conditions

Physicochemical probe Ortho-bromo substituent enables systematic LogP modulation and halogen bonding SAR exploration

Analytical handle Characteristic 79Br/81Br isotopic doublet simplifies LC-MS reaction monitoring and purity assessment

• [1] chemsrc.com. 2-Bromo-N-[(5-methylfuran-2-YL)methyl]aniline. CAS No. 852635-05-3. Accessed 2026-04-18. View Source

Generic Substitution Risks for 2-Bromo-N-[(5-methylfuran-2-yl)methyl]aniline

In-class N-[(5-methylfuran-2-yl)methyl]aniline analogs are not interchangeable due to the profound impact of substituents on key physicochemical and reactivity parameters. The ortho-bromo substituent in the target compound directly influences lipophilicity (LogP 3.96), which is markedly different from the ortho-chloro analog (LogP 3.5) [1]. This variation in LogP alters membrane permeability and compound behavior in biological assays, while the larger van der Waals radius of bromine (1.85 Å) versus chlorine (1.75 Å) introduces distinct steric constraints that affect binding site interactions and reaction kinetics in cross-coupling reactions, making simple substitution an uncontrolled variable in experimental or synthetic protocols [2].

Lipophilicity shift LogP differs by ~0.46 units vs. ortho-chloro analog, potentially altering membrane permeability and assay solubility.

Steric & electronic mismatch Larger van der Waals radius and polarizability of Br vs. Cl modify binding site interactions and cross-coupling kinetics.

Reactivity profile divergence C-Br bond dissociation energy differs substantially from C-Cl; oxidative addition behavior may not transfer to chloro or other halogen analogs.

• [1] PubChem. 2-chloro-N-[(5-methylfuran-2-yl)methyl]aniline. Computed Properties: XLogP3-AA 3.5. PubChem CID 28466587. Accessed 2026-04-18. View Source
• [2] Bondi, A. van der Waals Volumes and Radii. J. Phys. Chem., 1964, 68 (3), pp 441–451. DOI: 10.1021/j100785a001 View Source

2-Bromo-N-[(5-methylfuran-2-yl)methyl]aniline Differentiation Evidence

Enhanced Lipophilicity vs. Ortho-Chloro Analog

The target 2-bromo derivative exhibits a significantly higher calculated partition coefficient (LogP) than its direct 2-chloro analog, which is a key parameter for compound distribution in biological systems and solubility. This is a direct head-to-head comparison of computed properties [1].

Lipophilicity vs. Cl analog

Head-to-head

LogP 3.96
+0.46 units vs. Cl analog

Reported lipophilicity shift may influence permeability and assay partitioning context.

Computed data; experimental validation in target matrix recommended.

Evidence Dimension	Calculated LogP (Octanol-Water Partition Coefficient)
Target Compound Data	LogP = 3.96
Comparator Or Baseline	2-chloro-N-[(5-methylfuran-2-yl)methyl]aniline: LogP = 3.5
Quantified Difference	+0.46 units
Conditions	Computational chemistry data (XLogP3 for comparator, vendor model for target) [1]

Why This Matters

A LogP difference of 0.46 units translates to a ~2.9x theoretical increase in partition coefficient, which is a substantial enough difference to alter membrane permeability, off-target binding, and assay solubility, making the bromo compound a distinct physicochemical tool.

• [1] PubChem. 2-chloro-N-[(5-methylfuran-2-yl)methyl]aniline. Computed Properties: XLogP3-AA 3.5. PubChem CID 28466587. Accessed 2026-04-18. View Source

Higher Molecular Weight and Heavy Atom Effect

The compound possesses a molecular weight of 266.13 g/mol due to the bromine atom, which is heavier than the 2-chloro (221.68 g/mol) and 4-methyl (201.26 g/mol) analogs [1][2]. This quantitative difference has practical implications for detection and material handling.

Molecular weight & heavy atom

Head-to-head

266.13 g/mol
+44.5 g/mol vs. Cl analog

Distinct MS isotope pattern supports analytical differentiation and reaction tracking.

Bromine 79/81 ratio ~1:1 facilitates unambiguous detection.

Evidence Dimension	Molecular Weight
Target Compound Data	266.13 g/mol
Comparator Or Baseline	2-chloro: 221.68 g/mol; 4-methyl: 201.26 g/mol
Quantified Difference	+44.45 g/mol vs. chloro; +64.87 g/mol vs. methyl
Conditions	Vendor and PubChem data [1][2]

Why This Matters

The distinct isotopic signature of bromine (1:1 ratio of 79Br/81Br) in mass spectrometry and the increased mass provide a clear analytical differentiator for reaction monitoring and purity assessment, while the heavy atom effect facilitates phase determination in X-ray crystallography.

• [1] chemsrc.com. 2-Bromo-N-[(5-methylfuran-2-YL)methyl]aniline. Molecular Weight: 266.13. CAS No. 852635-05-3. Accessed 2026-04-18. View Source
• [2] PubChem. 2-chloro-N-[(5-methylfuran-2-yl)methyl]aniline. Molecular Weight: 221.68 g/mol. PubChem CID 28466587. Accessed 2026-04-18. View Source

Superior Reactivity in Pd-Catalyzed Cross-Coupling

As an aryl bromide, the compound is a superior substrate for palladium-catalyzed cross-coupling reactions compared to its aryl chloride counterpart. This is a class-level inference based on well-established bond dissociation energies (BDE) for the carbon-halogen bond, which dictate the rate-determining oxidative addition step [1][2].

C-Br vs C-Cl bond energy

Class-level

C-Br BDE ~84 kcal/mol
C-Cl BDE ~95 kcal/mol (class inference)

May enable milder oxidative addition; reported reactivity ranking for aryl halides.

Class-level inference from literature bond energies; specific substrate scope requires verification.

Evidence Dimension	Aryl C-X Bond Dissociation Energy (BDE)
Target Compound Data	C-Br BDE ~ 84 kcal/mol (class inference for aryl bromide)
Comparator Or Baseline	C-Cl BDE ~ 95 kcal/mol (class inference for aryl chloride)
Quantified Difference	~ -11 kcal/mol lower activation barrier
Conditions	Literature values for aryl halides [1][2]

Why This Matters

The significantly lower C-Br bond strength enables oxidative addition under milder conditions and with a wider range of catalysts compared to the 2-chloro analog, making this compound a more versatile and reliable building block for complex molecule synthesis via Suzuki, Buchwald-Hartwig, or related methodologies.

• [1] Blanksby, S. J.; Ellison, G. B. Bond Dissociation Energies of Organic Molecules. Acc. Chem. Res. 2003, 36, 4, 255-263. DOI: 10.1021/ar020230d View Source
• [2] Luo, Y. R. Comprehensive Handbook of Chemical Bond Energies. CRC Press, 2007. ISBN 9780849373664. View Source

Defined Purity and Storage Profile

Commercial supply of the compound is standardized with a minimum purity of 95% and specified storage conditions, which contrasts with less well-defined or absent data for close analogs like the 2-fluoro derivative . This cross-study comparison highlights the reliability of sourcing this specific compound.

Purity & storage profile

Data to verify

Purity ≥95%
Storage: 2-8°C, dry

Specification context supports procurement confidence for target vs. less-defined analogs.

Vendor-reported data; independent verification of lot-specific purity recommended.

Evidence Dimension	Vendor-Specified Purity and Storage
Target Compound Data	Purity ≥ 95%; Storage at 2-8°C in dry, sealed conditions
Comparator Or Baseline	2-fluoro-N-[(5-methylfuran-2-yl)methyl]aniline: No standardized commercial data available for purity/storage from primary source.
Quantified Difference	Not quantifiable; quality control data is available for target vs. undefined for comparator.
Conditions	Vendor technical datasheets

Why This Matters

For procurement, a defined purity specification (≥95%) and validated storage protocol (2-8°C, dry) reduce the risk of receiving degraded material or encountering unexpected impurities in critical experiments, a risk that is unquantified for less established analogs.

Larger Steric and Electronic Footprint

The ortho-bromine atom provides a distinct balance of polarizability and steric bulk compared to the ortho-chloro and meta-iodo analogs, which can be quantitatively described by differences in van der Waals radii and polarizability [1][2]. While the 3-iodo analog has higher polarizability, it also carries a significantly higher molecular weight and different substitution pattern, leading to altered binding kinetics and metabolism.

Steric & polarizability profile

Class-level

Br r = 1.85 Å, α = 3.05 ų
Cl r = 1.75 Å, α = 2.18 ų

Halogen property context may inform SAR: balance between steric demand and halogen bonding.

Class-level atomic parameters; binding pose prediction requires docking studies.

Evidence Dimension	Halogen van der Waals Radius and Polarizability
Target Compound Data	Br: r = 1.85 Å, α = 3.05 ų (class inference for ortho-bromo)
Comparator Or Baseline	Cl: r = 1.75 Å, α = 2.18 ų; I: r = 1.98 Å, α = 5.35 ų (meta-iodo analog weight 313.13 g/mol) [2]
Quantified Difference	r increase: +0.10 Å vs. Cl; α increase: +0.87 ų vs. Cl
Conditions	Standard elemental van der Waals radii and polarizability data [1]

Why This Matters

In the context of an SAR program, the bromine atom provides a 'middle ground' that enables exploration of halogen bonding interactions and steric tolerance without the excessive molecular weight, cost, or potential metabolic instability associated with the iodo analog.

• [1] Bondi, A. van der Waals Volumes and Radii. J. Phys. Chem., 1964, 68 (3), pp 441–451. DOI: 10.1021/j100785a001 View Source
• [2] Haynes, W. M. (Ed.). CRC Handbook of Chemistry and Physics, 97th Edition. CRC Press, 2016. Section 10: Atomic, Molecular, and Optical Physics. View Source

Key Applications for 2-Bromo-N-[(5-methylfuran-2-yl)methyl]aniline

Preferred Substrate for Pd-Catalyzed Cross-Coupling

Given its classification as an aryl bromide, this compound is the preferred choice over its aryl chloride analog for Suzuki-Miyaura, Buchwald-Hartwig, or Stille couplings. The lower C-Br bond dissociation energy (~84 kcal/mol vs. ~95 kcal/mol for C-Cl) enables oxidative addition under significantly milder conditions, often with lower catalyst loadings and at reduced temperatures, improving yield and functional group tolerance in synthetic sequences [1][2].

Halogen Bonding & Steric Effects in SAR

The ortho-bromo substituent provides a unique combination of steric bulk (van der Waals radius 1.85 Å) and moderate polarizability (3.05 ų) that is distinct from ortho-chloro and meta-iodo analogs. This makes the compound an ideal tool for probing structure-activity relationships (SAR) where a balance between halogen bond donor strength and steric fit is hypothesized to be critical for target binding or selectivity [3].

Tuneable Probe for Lipophilicity Optimization

In medicinal chemistry programs where modulating LogP is essential to balance potency, metabolic stability, and solubility, this compound offers a predictable increase in lipophilicity (LogP 3.96) relative to the 2-chloro congener (LogP 3.5). This ~0.46 unit difference allows researchers to systematically evaluate the impact of increased membrane permeability on cellular activity and ADME parameters, providing a clear and quantifiable differentiation for compound progression [4].

Distinct MS Signature for Analytical Methods

The presence of the bromine atom, with its characteristic 1:1 79Br/81Br isotopic doublet, provides a unique and easily identifiable fingerprint in LC-MS or GC-MS analyses. This is a superior analytical handle compared to the chlorine analog, where the 35Cl/37Cl ratio is ~3:1 and less distinctive. This property makes the compound highly suitable for tracking reaction progress, quantifying impurities, and studying metabolite profiles in complex biological matrices [5].

Application

Selection Property

Validation Focus

Pd-catalyzed cross-coupling substrate

Aryl bromide reactivity profile

Oxidative addition conditions and catalyst scope

Halogen bonding SAR studies

Ortho-bromo steric/electronic properties

Binding site complementarity analysis

Lipophilicity modulation in lead optimization

LogP shift vs. chloro analog

Membrane permeability and solubility balancing

Analytical method development via Br isotope pattern

Distinct 79Br/81Br isotopic doublet

Reaction monitoring and impurity profiling

• [1] Blanksby, S. J.; Ellison, G. B. Bond Dissociation Energies of Organic Molecules. Acc. Chem. Res. 2003, 36, 4, 255-263. DOI: 10.1021/ar020230d View Source
• [2] Luo, Y. R. Comprehensive Handbook of Chemical Bond Energies. CRC Press, 2007. ISBN 9780849373664. View Source
• [3] Bondi, A. van der Waals Volumes and Radii. J. Phys. Chem., 1964, 68 (3), pp 441–451. DOI: 10.1021/j100785a001 View Source
• [4] PubChem. 2-chloro-N-[(5-methylfuran-2-yl)methyl]aniline. Computed Properties: XLogP3-AA 3.5. PubChem CID 28466587. Accessed 2026-04-18. View Source
• [5] Haynes, W. M. (Ed.). CRC Handbook of Chemistry and Physics, 97th Edition. CRC Press, 2016. Section 11: Mass Spectrometry. View Source